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Compound of Interest

Compound Name: DNA31

Cat. No.: B10824799 Get Quote

"DNA31" is the identifier for a potent inhibitor of RNA polymerase.[1][2] Its specific chemical

properties are crucial for its application in research.

Data Presentation: Quantitative Properties of DNA31
The following table summarizes the key quantitative data for the small molecule DNA31.

Property Value Reference

Molecular Weight 898.99 g/mol [1][2]

Chemical Formula C48H58N4O13 [1][2]

CAS Number 845626-57-5 [2]

Experimental Protocols for Molecular Weight
Determination
The molecular weight of a small molecule like DNA31 is typically determined using high-

resolution mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A solution of DNA31 is prepared in a suitable solvent, such as methanol

or acetonitrile, at a low concentration (e.g., 1 µg/mL).
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Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, most commonly Electrospray Ionization (ESI). ESI is a soft ionization

method that minimizes fragmentation of the molecule, allowing for the detection of the intact

molecular ion.

Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,

such as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of

measuring the mass-to-charge ratio (m/z) of ions with very high accuracy.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion of DNA31. By analyzing the m/z value of this peak and knowing the charge state

(typically +1 for ESI in positive mode), the precise molecular weight can be calculated. The

high resolution allows for the determination of the monoisotopic mass and confirmation of the

elemental composition.

Part 2: 31-Base Pair DNA Oligonucleotide
(Hypothetical)
The term "DNA31" can also be interpreted as a DNA oligonucleotide composed of 31

nucleotide bases. The molecular weight and formula of such a molecule are not fixed; they

depend entirely on its specific nucleotide sequence.

Data Presentation: Calculating the Molecular Weight of a
DNA Oligonucleotide
The molecular weight of a single-stranded DNA (ssDNA) oligonucleotide can be calculated

based on its sequence. The following table provides the molecular weights of the individual

deoxyribonucleotide monophosphates.
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Deoxyribonucleotid
e Monophosphate

Abbreviation Chemical Formula
Molecular Weight (
g/mol )

Deoxyadenosine

Monophosphate
dAMP C10H12N5O6P 331.2

Deoxyguanosine

Monophosphate
dGMP C10H12N5O7P 347.2

Deoxycytidine

Monophosphate
dCMP C9H12N3O7P 307.2

Deoxythymidine

Monophosphate
dTMP C10H13N2O8P 322.2

To calculate the exact molecular weight of a single-stranded DNA oligonucleotide, the following

formula can be used:

M.W. = (An x 313.2) + (Tn x 304.2) + (Cn x 289.2) + (Gn x 329.2) + 79.0[3][4]

Where:

An, Tn, Cn, and Gn are the number of each respective nucleotide in the sequence.

The addition of 79.0 accounts for the 5' monophosphate.[3][4]

For a double-stranded DNA (dsDNA) molecule, the molecular weight is approximately the sum

of the molecular weights of the two complementary strands. The average molecular weight of a

base pair is approximately 617.96 g/mol .[5]

Experimental Protocols for Oligonucleotide Molecular
Weight Verification
Methodology: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass

Spectrometry

Sample Preparation: The DNA oligonucleotide sample is co-crystallized with a matrix

compound (e.g., 3-hydroxypicolinic acid) on a sample plate.
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Ionization: A pulsed laser is directed at the sample, causing the matrix to absorb the energy

and desorb, carrying the DNA molecule with it into the gas phase as an ion.

Mass Analysis: The ions are accelerated into a flight tube, and the time it takes for them to

reach the detector is measured. The time of flight is proportional to the mass-to-charge ratio,

allowing for the determination of the molecular weight.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

intact oligonucleotide, confirming its molecular weight.

Visualization of DNA Structure and Composition
The following diagram illustrates the fundamental components of a DNA molecule, which is

essential for understanding how its molecular weight is derived.
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Figure 1: The chemical components of a DNA strand.

This next diagram illustrates the workflow for calculating the molecular weight of a hypothetical

31-base DNA sequence.
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Define 31-base DNA Sequence

Count Occurrences of
A, T, C, G

Apply Formula:
Σ(Base Count * Base MW) - (n-1) * H2O

Use Standard Molecular Weights:
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Click to download full resolution via product page

Figure 2: Workflow for calculating the molecular weight of a DNA oligonucleotide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824799#dna31-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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